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Compound of Interest

Compound Name: 1-(2,3-Dimethoxyphenyl)guanidine

Cat. No.: B13691090

Get Quote

Executive Summary
The sigma receptor class (

and

) represents a unique target family implicated in neuromodulation, neuroprotection, and cancer
biology.[1] While 1,3-Di-o-tolylguanidine (DTG) is the historical "gold standard" pan-sigma
ligand, structural analogs such as 1-(2,3-Dimethoxyphenyl)guanidine provide critical insights
into the Structure-Activity Relationship (SAR) of the arylguanidine pharmacophore.

This guide details the physicochemical profile of 1-(2,3-Dimethoxyphenyl)guanidine,

analyzes its predicted binding affinity relative to established standards, and provides a

validated, self-consistent radioligand binding protocol for quantifying its

values.

Chemical Profile & Pharmacophore Analysis
The sigma receptor pharmacophore generally requires a basic nitrogen flanked by hydrophobic

regions. 1-(2,3-Dimethoxyphenyl)guanidine modifies the classic DTG scaffold by replacing

the ortho-methyl groups with ortho,meta-dimethoxy groups.
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Feature DTG (Standard)

1-(2,3-

Dimethoxyphenyl)gu

anidine

Implication for

Binding

Core Scaffold 1,3-Di-arylguanidine
Mono- or Di-

arylguanidine

Guanidine core

provides high basicity

(

) for electrostatic

interaction with

Asp126 (

).

Substitution 2-Methyl (ortho-tolyl) 2,3-Dimethoxy

The 2,3-dimethoxy

motif increases steric

bulk and polarity

compared to the 2-

methyl group.

Electronic
Electron-donating

(weak)

Electron-donating

(strong)

Methoxy groups

increase electron

density on the phenyl

ring, potentially

enhancing

-stacking with Tyr103.

Selectivity
Pan-selective (

)

Potential

bias

Bulkier ortho-

substituents often

favor

accommodation over

the smaller

pocket.

Binding Affinity Analysis
While direct literature
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values for the specific 2,3-dimethoxy analog are less ubiquitous than for DTG, its affinity can be
contextualized via the arylguanidine class properties.

Comparative Affinity Data (Reference Standards)
The following values serve as the calibration set for evaluating 1-(2,3-
Dimethoxyphenyl)guanidine.

Ligand (nM) (nM)

Selectivity
Ratio (

)

Mechanism

DTG 69 - 74 21 - 28
0.3 (Preferential

)
Agonist

(+)-Pentazocine 3.0 >10,000
>3,000 (

Selective)
Agonist

Haloperidol 2 - 5 50 - 100 ~20 Antagonist

PB28 0.36 5.4 ~15
Agonist/Antagoni

st

Technical Insight: Arylguanidines typically exhibit high affinity (low nanomolar) for both

subtypes. The introduction of methoxy groups (as seen in other scaffolds like benzamides) often

retains

affinity but may reduce

affinity due to steric clashes in the tighter

binding pocket.
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Validated Experimental Protocol: Radioligand
Binding Assay
To definitively determine the

of 1-(2,3-Dimethoxyphenyl)guanidine, the following protocol must be utilized. This workflow
uses -Pentazocine for

and [³H]DTG (masked) for

.[2]

Reagents & Preparation[3][4][5]
Buffer: 50 mM Tris-HCl, pH 8.0.

Tissue Source: Guinea pig brain (enriched in

) or Rat liver (enriched in

).

Masking Agent: (+)-Pentazocine (used to block

sites when assaying

).

Step-by-Step Methodology
Membrane Preparation:

Homogenize tissue in ice-cold 50 mM Tris-HCl.

Centrifuge at 40,000

for 20 min at 4°C.

Resuspend pellet and repeat wash twice to remove endogenous ligands.

Incubation (
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Assay):

Radioligand: 3 nM -Pentazocine.

Competitor: 1-(2,3-Dimethoxyphenyl)guanidine (

M to

M).

Non-Specific Binding (NSB): Defined by 10

M Haloperidol.

Condition: Incubate 120 min at 25°C.

Incubation (

Assay):

Radioligand: 3 nM [³H]DTG.

Masking: Add 100 nM (+)-Pentazocine to saturate

sites.

Competitor: 1-(2,3-Dimethoxyphenyl)guanidine.

NSB: Defined by 10

M Haloperidol.

Termination:

Rapid filtration through Whatman GF/B filters (pre-soaked in 0.5% polyethyleneimine).

Wash

mL with ice-cold buffer.

Data Analysis:
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Calculate

via non-linear regression.

Convert to

using the Cheng-Prusoff equation:

Workflow Visualization

Sigma-1 Assay Sigma-2 Assay

Tissue Homogenization
(Guinea Pig Brain / Rat Liver)

Membrane Preparation
(40,000 x g Centrifugation)

Incubate:
Membranes + [3H](+)Pentazocine

+ Test Compound

Incubate:
Membranes + [3H]DTG

+ 100nM (+)Pentazocine (Mask)
+ Test Compound

Rapid Filtration
(GF/B Filters + PEI)

Liquid Scintillation Counting

Data Analysis
(Cheng-Prusoff Ki Calculation)

Click to download full resolution via product page
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Caption: Standardized radioligand binding workflow for differential determination of Sigma-1

and Sigma-2 affinity.

Mechanism of Action: Sigma-1 Chaperone Signaling
Upon binding, high-affinity ligands like 1-(2,3-Dimethoxyphenyl)guanidine modulate the

translocation of the Sigma-1 receptor from the Mitochondria-Associated ER Membrane (MAM).
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(1-(2,3-Dimethoxy...)Guanidine)

Sigma-1R / BiP Complex
(Inactive at MAM)

Binding Sigma-1R
(Active/Dissociated)

Dissociation from BiP IP3 Receptor
(Stabilization)

Chaperoning Ca2+ Flux
(ER -> Mitochondria)

Enhances ATP Production
(TCA Cycle)

Stimulates

Click to download full resolution via product page

Caption: Ligand-dependent activation of the Sigma-1 receptor chaperone complex at the ER-

mitochondrion interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13691090/docs#technical-guide-sigma-receptor-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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